Cas no 16960-71-7 (1,5-Dimethyl-2-phenylpyrazol-3-one;platinum(2+);tetrachloride)

• Product Name: 1,5-Dimethyl-2-phenylpyrazol-3-one;platinum(2+);tetrachloride
• CAS No: 16960-71-7
• MF: C₁₁H₁₂Cl₄N₂OPt
• MW: 525.115781784058
• CID: 905191
• PubChem ID: 135539749
• Update Time: 2025-04-19

1,5-Dimethyl-2-phenylpyrazol-3-one;platinum(2+);tetrachloride Chemical and Physical Properties

Names and Identifiers

• NSC248502
• NSC-248502
• 16960-71-7
• 1,5-Dimethyl-2-phenylpyrazol-3-one;platinum(2+);tetrachloride

• Inchi： 1S/C11H12N2O.4ClH.Pt/c1-9-8-11(14)13(12(9)2)10-6-4-3-5-7-10;;;;;/h3-8H,1-2H3;4*1H;/q;;;;;+2/p-4
• InChI Key： RHJAARWILXCUOW-UHFFFAOYSA-J
• SMILES： [Pt+2].[Cl-].[Cl-].[Cl-].[Cl-].O=C1C=C(C)N(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 526.96600
• Monoisotopic Mass: 522.935168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 26.93000
• LogP: -2.68110